Cas no 65492-45-7 (1-Bromo-2-methoxy-3,5-dimethylbenzene)

• Product Name: 1-Bromo-2-methoxy-3,5-dimethylbenzene
• CAS No: 65492-45-7
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD16309014
• CID: 3373161
• Update Time: 2025-04-23

1-Bromo-2-methoxy-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-2-METHOXY-3,5-DIMETHYL-
• 1-Bromo-2-methoxy-3,5-dimethylbenzene

• MDL： MFCD16309014
• Inchi： 1S/C9H11BrO/c1-6-4-7(2)9(11-3)8(10)5-6/h4-5H,1-3H3
• InChI Key： XTDWNQCHQQXPNK-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C)=CC(C)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 1-Bromo-2-methoxy-3,5-dimethylbenzene

Comprehensive Guide to BENZENE, 1-BROMO-2-METHOXY-3,5-DIMETHYL- (CAS No. 65492-45-7): Properties, Applications, and Market Insights

BENZENE, 1-BROMO-2-METHOXY-3,5-DIMETHYL- (CAS No. 65492-45-7) is a specialized aromatic compound widely used in organic synthesis and pharmaceutical research. This brominated and methoxy-substituted benzene derivative is valued for its unique chemical properties, making it a key intermediate in various industrial and scientific applications. In this article, we explore its molecular structure, synthesis methods, applications, and emerging trends in the chemical industry.

The molecular formula of 1-BROMO-2-METHOXY-3,5-DIMETHYL-BENZENE is C₉H₁₁BrO, featuring a benzene ring substituted with bromine, methoxy, and two methyl groups. This arrangement enhances its reactivity in electrophilic aromatic substitution reactions, a property highly sought after in fine chemical synthesis. Researchers often utilize this compound in the development of advanced materials, agrochemicals, and active pharmaceutical ingredients (APIs).

One of the most common questions about BENZENE, 1-BROMO-2-METHOXY-3,5-DIMETHYL- is its role in modern organic chemistry. Recent trends show increased interest in sustainable synthesis methods, and this compound plays a part in catalytic processes that reduce waste and improve yield. Its stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes.

In pharmaceutical applications, 1-BROMO-2-METHOXY-3,5-DIMETHYL-BENZENE serves as a building block for drug candidates targeting neurological and inflammatory diseases. With the growing demand for novel therapeutics, the compound's significance in medicinal chemistry continues to rise. Additionally, its derivatives are explored in material science for creating high-performance polymers and liquid crystals.

The global market for BENZENE, 1-BROMO-2-METHOXY-3,5-DIMETHYL- is expanding, driven by advancements in chemical research and increasing R&D investments. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and specialty chemical industries. Environmental regulations and green chemistry initiatives are also shaping production methods, emphasizing safer solvents and energy-efficient processes.

Storage and handling of CAS 65492-45-7 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment (PPE) are recommended during use. The compound's shelf life can be extended by storing it in a cool, dry place away from direct sunlight and oxidizing agents.

Researchers frequently ask about the spectroscopic characterization of 1-BROMO-2-METHOXY-3,5-DIMETHYL-BENZENE. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are commonly employed to confirm its structure and purity. These analytical techniques are crucial for quality control in industrial and academic settings.

Future prospects for BENZENE, 1-BROMO-2-METHOXY-3,5-DIMETHYL- include its potential use in nanotechnology and renewable energy applications. As industries shift toward eco-friendly solutions, this compound's versatility positions it as a valuable component in next-generation technologies.

In summary, BENZENE, 1-BROMO-2-METHOXY-3,5-DIMETHYL- (CAS No. 65492-45-7) is a multifaceted chemical with broad utility across multiple sectors. Its role in advancing scientific research and industrial processes underscores its importance in contemporary chemistry. For professionals seeking reliable data or procurement options, verifying supplier credentials and technical specifications is essential to ensure optimal performance in intended applications.